Cas no 1220019-35-1 (2-Chloro-5-methylphenyl 3-pyrrolidinylmethylether hydrochloride)

• Product Name: 2-Chloro-5-methylphenyl 3-pyrrolidinylmethylether hydrochloride
• CAS No: 1220019-35-1
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• CID: 2854312
• Update Time: 2025-10-08

2-Chloro-5-methylphenyl 3-pyrrolidinylmethylether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methylphenyl 3-pyrrolidinylmethylether hydrochloride
• 3-((2-CHLORO-5-METHYLPHENOXY)METHYL)PYRROLIDINE HYDROCHLORIDE

• Inchi： 1S/C12H16ClNO.ClH/c1-9-2-3-11(13)12(6-9)15-8-10-4-5-14-7-10;/h2-3,6,10,14H,4-5,7-8H2,1H3;1H
• InChI Key： BBFGVFKRBLAFKD-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1Cl)CC1CNCC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Chloro-5-methylphenyl 3-pyrrolidinylmethylether hydrochloride

Compound CAS No. 1220019-35-1: A Comprehensive Overview of 2-Chloro-5-methylphenyl 3-pyrrolidinylmethylether Hydrochloride

The compound with CAS No. 1220019-35-1, commonly referred to as 2-Chloro-5-methylphenyl 3-pyrrolidinylmethylether hydrochloride, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic compound, and features a chlorinated aromatic ring with a methyl substituent. The presence of the hydrochloride salt suggests that this compound may have acidic properties, which could influence its solubility and reactivity in different environments.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the use of pyrrolidine-containing compounds in the design of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The chlorinated aromatic ring in this compound adds another layer of complexity, potentially enhancing its ability to interact with biological targets through additional hydrogen bonding or electrostatic interactions.

The synthesis of 2-Chloro-5-methylphenyl 3-pyrrolidinylmethylether hydrochloride involves a multi-step process that typically includes nucleophilic substitution and etherification reactions. The introduction of the methyl group on the aromatic ring not only increases the molecular weight but also enhances the lipophilicity of the compound, which could be advantageous in drug delivery systems where membrane permeability is a critical factor.

In terms of physical properties, this compound exhibits a melting point range that is consistent with other pyrrolidine derivatives, indicating moderate thermal stability. Its solubility in common organic solvents such as dichloromethane and ethanol has been reported to be moderate, which makes it suitable for use in various organic reactions and formulations.

From an environmental perspective, the biodegradability and toxicity profiles of 2-Chloro-5-methylphenyl 3-pyrrolidinylmethylether hydrochloride are currently under investigation. Preliminary studies suggest that it may undergo metabolic transformations in aquatic environments, although further research is needed to fully understand its environmental impact.

In conclusion, CAS No. 1220019-35-1 represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further exploration in fields ranging from medicinal chemistry to materials science.